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Compound of Interest

Compound Name: 1,2-Diphenylethylamine

Cat. No.: B1359920

Essential Safety and Handling Guide for 1,2-
Diphenylethylamine

This guide provides immediate, essential safety and logistical information for handling 1,2-
Diphenylethylamine in a laboratory setting. The following procedures are critical for the safety
of all researchers, scientists, and drug development professionals.

Hazard Identification and Classification

1,2-Diphenylethylamine is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it poses the following
risks[1]:

o Skin Irritation: Causes skin irritation[1].

o Eye Irritation: Causes serious eye irritation[1].

e Respiratory Irritation: May cause respiratory irritation[1].
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation[1].
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e H319: Causes serious eye irritation[1].
e H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,2-
Diphenylethylamine to minimize exposure and ensure personal safety.

PPE Category Item Standard/Specification

) Safety glasses with side- NIOSH-approved or European
Eye/Face Protection )
shields or goggles Standard EN 166.

Nitrile rubber gloves are a

suitable option[2]. Gloves
Hand Protection Chemical-resistant gloves should be inspected before

use and disposed of properly

after handling.

A standard lab coat is required.

For larger quantities or when
Body Protection Laboratory coat splashing is possible, long-

sleeved clothing or coveralls

are recommended[2].

In a well-ventilated area or
under a chemical fume hood,
respiratory protection is not
) ) typically necessary. For large-
_ _ Not generally required with , _
Respiratory Protection o scale use or in emergencies, a
adequate ventilation
NIOSH/MSHA or European
Standard EN 136 approved
respirator with a particle filter

may be required[2].

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to the following operational procedures is crucial for the safe handling of 1,2-
Diphenylethylamine.

1. Engineering Controls:

e Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize
the inhalation of dust or vapors[2][3].

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation[2][4].

2. Pre-Handling Preparations:
o Review the Safety Data Sheet (SDS) thoroughly before beginning any work.
e Ensure all necessary PPE is available and in good condition.

» Prepare the work area by removing any unnecessary items and ensuring a clean,
uncluttered space.

3. Handling the Compound:

e Wear all required PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
» Avoid direct contact with the skin and eyes[2].

e Minimize dust generation when handling the solid form of the compound.

o Use a spatula or other appropriate tools to transfer the chemical.

o Keep containers tightly closed when not in use[5].

4. Post-Handling Procedures:

e Thoroughly wash hands and any exposed skin with soap and water after handling[2].

o Decontaminate the work area after the procedure is complete.

 Remove and properly dispose of contaminated PPE.
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» Contaminated clothing should be removed immediately and washed before reuse[2].

Disposal Plan

1,2-Diphenylethylamine and any materials contaminated with it must be treated as hazardous
waste and disposed of according to institutional and local regulations[3].

Waste Segregation and Collection:

o Collect waste 1,2-Diphenylethylamine and any contaminated materials (e.g., gloves,
absorbent paper, spatulas) in a designated, compatible, and properly sealed hazardous
waste container[3].

» Do not mix this waste with other waste streams, especially incompatible materials such as
acids or strong oxidizing agents[3]. It is also good practice to keep halogenated and non-
halogenated solvent waste separate[3].

¢ Solid and liquid waste containing 1,2-Diphenylethylamine should not be mixed[3].
Labeling and Storage:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"1,2-Diphenylethylamine,” and the date of accumulation[3].

» Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

Final Disposal:

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor[3].

« Empty containers that held 1,2-Diphenylethylamine should be managed as hazardous
waste unless they have been triple-rinsed with a suitable solvent[3].

Experimental Workflow
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Safe Handling Workflow for 1,2-Diphenylethylamine
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Caption: Workflow for the safe handling of 1,2-Diphenylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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